6-[4-(2-Hydroxybenzoylamino)benzoylamino]hexanoic acid

• CAS No.: 209961-30-8
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 6-[[4-[(2-hydroxybenzoyl)amino]benzoyl]amino]hexanoic acid
• InChI: InChI=1S/C20H22N2O5/c23-17-7-4-3-6-16(17)20(27)22-15-11-9-14(10-12-15)19(26)21-13-5-1-2-8-18(24)25/h3-4,6-7,9-12,23H,1-2,5,8,13H2,(H,21,26)(H,22,27)(H,24,25)
• InChI Key: SFXKVODOLKKXCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C(=O)NCCCCCC(=O)O)O

Description

6-[4-(2-Hydroxybenzoylamino)benzoylamino]hexanoic acid is a useful research compound. Its molecular formula is C20H22N2O5 and its molecular weight is 370.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.81 g (10.64 mmol) of methyl 6-(4-aminobenzoylamino)hexanoate dissolved in 50 ml of acetonitrile, very slowly add 1.42 g (9.10 mmol) of 2-hydroxybenzoyl chloride dissolved in 5 ml of acetonitrile. Then add 0.92 g (9.10 mmol) of triethylamine and keep the reaction mixture at room temperature for 24 hours. Eliminate the solvent at low pressure, add 30 ml of 10% NaOH to the crude product and continue stirring the mixture until the solid has completely disappeared. Immediately acidify with concentrated hydrochloric acid, filter the resulting solid and wash several times with water. Purify the reaction product by recrystallization (EtOH/H2O). This yields 1.11 g (33%) of 6-[4-(2-hydroxybenzoylamino)benzoylamino]hexanoic acid as a white solid.